Cas no 110166-54-6 (2-hexyloctanal)

• Product Name: 2-hexyloctanal
• CAS No: 110166-54-6
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 2606305
• PubChem ID: 13700021
• Update Time: 2025-04-21

2-hexyloctanal Chemical and Physical Properties

Names and Identifiers

• 2-hexyloctanal
• RRWFWOOATQYYLP-UHFFFAOYSA-N
• 110166-54-6
• DTXSID00547066
• 2-hexyl-1-octanal
• SCHEMBL237928

• Inchi： 1S/C14H28O/c1-3-5-7-9-11-14(13-15)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： RRWFWOOATQYYLP-UHFFFAOYSA-N
• SMILES： O=CC(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 212.214015512Da
• Monoisotopic Mass: 212.214015512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų